Cas no 2680795-42-8 (benzyl N-benzyl-N-(2-methylprop-2-en-1-yl)carbamate)

• Product Name: benzyl N-benzyl-N-(2-methylprop-2-en-1-yl)carbamate
• CAS No: 2680795-42-8
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• CID: 6437983
• PubChem ID: 165934497
• Update Time: 2025-05-21

benzyl N-benzyl-N-(2-methylprop-2-en-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680795-42-8
• EN300-7236302
• benzyl N-benzyl-N-(2-methylprop-2-en-1-yl)carbamate

• Inchi： 1S/C19H21NO2/c1-16(2)13-20(14-17-9-5-3-6-10-17)19(21)22-15-18-11-7-4-8-12-18/h3-12H,1,13-15H2,2H3
• InChI Key： DKDITQVRQDEURG-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC(=C)C)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 295.157228913g/mol
• Monoisotopic Mass: 295.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Additional information on benzyl N-benzyl-N-(2-methylprop-2-en-1-yl)carbamate

Benzyl N-Benzyl-N-(2-Methylprop-2-en-1-yl)Carbamate: A Comprehensive Overview

Benzyl N-benzyl-N-(2-methylprop-2-en-1-yl)carbamate, also known by its CAS number 2680795-42-8, is a compound of significant interest in the fields of organic chemistry and material science. This compound is a derivative of carbamate, which is widely used in various applications due to its unique chemical properties. The structure of this compound consists of a benzyl group attached to a carbamate functional group, with an additional substituent at the nitrogen atom, namely a 2-methylpropenyl group. This substitution imparts unique electronic and steric properties to the molecule, making it suitable for a range of chemical reactions and applications.

The synthesis of benzyl N-benzyl-N-(2-methylprop-2-en-1-yl)carbamate typically involves the reaction of benzyl chloroformate with an appropriate amine. The reaction conditions, such as temperature and solvent, play a crucial role in determining the yield and purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of phase-transfer catalysts to enhance the reaction efficiency, which has been documented in several recent studies.

In terms of applications, benzyl N-benzyl-N-(2-methylprop-2-en-1-yl)carbamate finds utility in the preparation of advanced materials, such as polyurethanes and other polymers. Its ability to undergo nucleophilic acyl substitution reactions makes it a valuable intermediate in organic synthesis. Additionally, this compound has been investigated for its potential in drug delivery systems, where its biodegradable properties are advantageous. Recent research has focused on optimizing its use in controlled-release formulations, leveraging its stability under physiological conditions.

The toxicological profile of benzyl N-benzyl-N-(2-methylprop-2-en-1-yl)carbamate has also been a subject of recent studies. Acute toxicity tests indicate that it exhibits low toxicity when administered at typical working concentrations. However, chronic exposure studies are still underway to fully understand its long-term effects on human health and the environment. These findings are particularly relevant for industries involved in large-scale production and handling of this compound.

From an environmental perspective, the biodegradability of benzyl N-benzyl-N-(2-methylprop-2-en-1-yl)carbamate has been assessed under various conditions. Recent studies suggest that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in natural ecosystems. This is a positive attribute for industries seeking eco-friendly alternatives for their chemical processes.

In conclusion, benzyl N-benzyl-N-(2-methylprop-2-en-1-yllcarbamate, with CAS number 2680795438, is a versatile compound with promising applications across multiple domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a valuable asset in modern chemistry. As research continues to uncover new insights into its behavior and potential uses, this compound is expected to play an increasingly important role in both academic and industrial settings.